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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium paramolybdate tetrahydrate, also known as ammonium heptamolybdate

tetrahydrate, is an inorganic compound with the chemical formula (NH₄)₆Mo₇O₂₄·4H₂O.[1][2][3]

It is a colorless, white, or light green crystalline solid and is one of the most common water-

soluble molybdenum compounds.[1][2][4] This technical guide provides a comprehensive

overview of the physical and chemical properties of ammonium paramolybdate tetrahydrate,

including quantitative data, experimental protocols for its analysis, and visualizations of its

chemical behavior and analytical workflows. This document is intended for researchers,

scientists, and professionals in drug development who utilize molybdenum compounds in their

work.

Physical Properties
Ammonium paramolybdate tetrahydrate presents as a crystalline solid.[2] Its key physical

properties are summarized in the table below, providing a quick reference for laboratory and

developmental applications.
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Property Value

Molecular Formula (NH₄)₆Mo₇O₂₄·4H₂O[1]

Molecular Weight 1235.86 g/mol [1][5]

Appearance White to light green, crystalline solid[1][4]

Density 2.498 g/cm³[1][6]

Melting Point ~90 °C (loses water)[1][6]

Decomposition Point 190 °C[1][6]

Solubility in Water 400 g/L (at 20 °C)[7], 65.3 g/100 mL[6]

Solubility in other solvents Insoluble in alcohol[8]

Crystal Structure Monoclinic

Chemical Properties
Ammonium paramolybdate tetrahydrate is a versatile compound with several key chemical

characteristics. It is stable under normal conditions but is incompatible with strong acids and

strong oxidizing agents.[7][9] The pH of a concentrated solution typically lies between 5 and 6.

[3][6]

Thermal Decomposition
Upon heating, ammonium paramolybdate tetrahydrate undergoes a multi-stage

decomposition. At approximately 90°C, it begins to lose its water of hydration.[6][10] As the

temperature increases to 190°C, it decomposes further, yielding ammonia, water, and

molybdenum trioxide.[1][10] The overall decomposition process in air can be summarized in

three main stages between 100°C and 340°C, with the final product being pure orthorhombic

molybdenum trioxide (MoO₃).[10] In an inert atmosphere, the decomposition of the ammonium

ions can create a self-reducing environment.[1]

The stepwise decomposition has been reported to proceed through several intermediate

ammonium molybdate species.[11]
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Caption: Thermal decomposition pathway of ammonium paramolybdate tetrahydrate.

Reactivity
Solutions of ammonium paramolybdate react with acids to form molybdic acid and the

corresponding ammonium salt.[3][6] It is widely used in analytical chemistry for the detection of
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phosphates, silicates, and arsenates, with which it forms characteristic colored precipitates or

complexes.[2][3][12]

Experimental Protocols
Assay by Precipitation Titration of Molybdate
This method determines the purity of ammonium paramolybdate tetrahydrate by titrating the

molybdate ion with a standardized lead nitrate solution.

Methodology:

Sample Preparation: Accurately weigh approximately 0.7 g of the sample and dissolve it in

100 mL of deionized water.

pH Adjustment: Adjust the pH of the solution to 4.0 using a 1% nitric acid solution.

Buffering: Add a hexamethylenetetramine reagent solution to bring the pH to between 5 and

6, monitored with a pH meter.

Titration: Heat the solution to 60°C. Titrate with a 0.1 M standard solution of lead nitrate.

Endpoint Detection: Add 0.2 mL of a 0.1% PAR (4-(2-pyridylazo)resorcinol) indicator solution.

The endpoint is reached at the first appearance of a permanent pink color, changing from the

initial yellow.[13]

One milliliter of 0.1 M lead nitrate is equivalent to 0.01439 g of MoO₃.[13]
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Sample Preparation

Titration Procedure

Weigh ~0.7g Sample

Dissolve in 100mL H₂O

Adjust pH to 4.0
(1% Nitric Acid)

Add Buffer to pH 5-6
(Hexamethylenetetramine)

Heat to 60°C

Titrate with 0.1M Pb(NO₃)₂

Add PAR Indicator

Endpoint: Yellow to Pink

Click to download full resolution via product page

Caption: Experimental workflow for the assay of ammonium paramolybdate.
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Determination of Insoluble Matter
This protocol is used to quantify the amount of insoluble impurities in the sample.

Methodology:

Dissolve 20 g of the sample in 200 mL of water.

Heat the solution to boiling and digest in a covered beaker on a steam bath for one hour.

Filter the hot solution through a tared filtering crucible.

Wash the residue thoroughly with hot water.

Dry the crucible at 105°C to a constant weight.

Analysis of Heavy Metals (as Pb)
This method is used to determine the concentration of heavy metal impurities.

Methodology:

Dissolve 2.0 g of the sample in approximately 20 mL of water.

Add 10 mL of a 10% sodium hydroxide solution and 2 mL of ammonium hydroxide.

Dilute the solution to 40 mL with water.

For a control, add 0.01 mg of lead ion (Pb) to 10 mL of the sample solution and dilute to 30

mL.

Add 10 mL of freshly prepared hydrogen sulfide water to both the sample and control

solutions.

Any color that develops in the sample solution should not exceed that of the control.[13]

Applications
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Ammonium paramolybdate tetrahydrate is a versatile reagent with numerous applications in

scientific research and industry. It serves as an analytical reagent for the quantification of

phosphates, silicates, arsenates, and lead in aqueous solutions.[2][8] It is also utilized in the

production of molybdenum metal and ceramics, in electroplating, and as a component in

fertilizers for crops.[8] In the field of life sciences, it is used in cryo-negative staining for the

visualization of particles in electron microscopy.[8] Furthermore, it is a precursor for the

synthesis of various catalysts.[1]

Safety and Handling
Ammonium paramolybdate tetrahydrate is harmful if swallowed and can cause skin and eye

irritation.[4][14] It is recommended to handle this chemical in a well-ventilated area or in a fume

hood, wearing appropriate personal protective equipment, including gloves and safety glasses.

[14][15] Store the compound in a tightly sealed container in a cool, dry place.[16] It should be

kept away from strong acids and oxidizing agents.[4][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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